Cas no 23135-18-4 (2-Butenamide,N,N-dimethyl-)

• Product Name: 2-Butenamide,N,N-dimethyl-
• CAS No: 23135-18-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 278769
• PubChem ID: 5365902
• Update Time: 2025-04-19

2-Butenamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N,N-dimethyl-
• But-2-enamide, N,N-dimethyl-
• (E)-N,N-dimethylbut-2-enamide
• Butenamide, N,N-dimethyl-
• (2E)-N,N-Dimethyl-2-butenamide #
• 23135-18-4
• VPFXWMDVXYAJGV-SNAWJCMRSA-N
• SCHEMBL103026
• SCHEMBL103027

• Inchi： 1S/C6H11NO/c1-4-5-6(8)7(2)3/h4-5H,1-3H3/b5-4+
• InChI Key： VPFXWMDVXYAJGV-SNAWJCMRSA-N
• SMILES： O=C(/C=C/C)N(C)C

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines